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Compound of Interest

Compound Name: Potassium lactobionate

Cat. No.: B3279460 Get Quote

An In-depth Technical Guide to Potassium
Lactobionate for Research Applications
This guide provides a detailed overview of the core chemical and physical properties of

potassium lactobionate, tailored for researchers, scientists, and drug development

professionals. It includes key data, experimental protocols, and visualizations to support its

application in a research setting.

Chemical and Physical Properties
Potassium lactobionate is the potassium salt of lactobionic acid, a disaccharide formed from

gluconic acid and galactose.[1] It presents as a white crystalline powder and is known for its

high solubility in water.[1]

Quantitative Data
The following tables summarize the key quantitative properties of potassium lactobionate for

easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value

Molecular Formula C₁₂H₂₁KO₁₂

Molecular Weight 396.39 g/mol [2]

Appearance White powder[2]

Melting Point 196-198 °C[3]

Storage Temperature 2 - 8 °C[3]

Table 2: Stability and pH Information

Property Value Notes

Stability

Recovery >99% after 6 months

at 40°C and 75% relative

humidity.[3]

pH of Enzymatic Synthesis 6.4

This is the optimal pH for the

enzymatic activity of the

glucose-fructose-

oxidoreductase

(GFOR)/gluconolactonase

(GL) system used in its

bioproduction.[3]

Experimental Protocols
Detailed methodologies for determining key physical properties of potassium lactobionate are

provided below. These are generalized protocols that can be adapted for specific laboratory

equipment and conditions.

Determination of Melting Point
Objective: To determine the melting point range of potassium lactobionate using a capillary

melting point apparatus.
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Materials:

Potassium lactobionate, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if the sample is not finely powdered)

Procedure:

Sample Preparation: Ensure the potassium lactobionate sample is completely dry. If the

crystals are large, gently grind them to a fine powder using a mortar and pestle.[4]

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube, aiming for a height of about 2-3 mm.[5]

Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to ensure

the solid is tightly packed at the sealed end.[5]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

If the approximate melting point is known (196-198 °C), rapidly heat the block to about

20°C below this temperature.

Then, decrease the heating rate to a slow 1-2°C per minute to allow for precise

observation.[6]

Observation: Continuously observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first sign of melting (a droplet of liquid) is observed.
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Record the temperature at which the entire sample has completely melted into a clear

liquid.[5]

The melting point is reported as this temperature range.

Cooling: Allow the apparatus to cool down sufficiently before conducting another

measurement.

Determination of Aqueous Solubility
Objective: To determine the equilibrium solubility of potassium lactobionate in water at a

specified temperature using the shake-flask method.[7]

Materials:

Potassium lactobionate

Distilled or deionized water

Conical flasks or vials with secure caps

A shaking incubator or an orbital shaker set to a constant temperature (e.g., 25 °C)

An analytical balance

A filtration device (e.g., syringe filters with a pore size of 0.45 µm or smaller)

A suitable analytical method for quantification (e.g., High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectrophotometry)

Procedure:

Preparation of Supersaturated Solutions: In several flasks, add an excess amount of

potassium lactobionate to a known volume of water. Using an excess of the solid ensures

that the solution reaches saturation.

Equilibration: Seal the flasks and place them in a shaking incubator at a constant

temperature for a sufficient period (e.g., 24 to 48 hours) to allow the system to reach
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equilibrium. The shaking speed should be adequate to keep the solid particles suspended.[7]

Phase Separation: After the equilibration period, cease shaking and allow the flasks to stand

undisturbed at the same constant temperature for several hours to allow the excess solid to

settle.

Sampling: Carefully withdraw an aliquot of the clear supernatant from each flask, being

cautious not to disturb the settled solid.

Filtration: Immediately filter the collected supernatant using a syringe filter to remove any

remaining undissolved microparticles. This step is crucial for accurate measurement.

Quantification: Analyze the concentration of potassium lactobionate in the clear filtrate

using a pre-validated analytical method.

Data Analysis: The average concentration from the replicate flasks is taken as the

equilibrium solubility of potassium lactobionate at the specified temperature. The result

should be reported in appropriate units, such as mg/mL or g/100 mL.

Determination of Specific Optical Rotation
Objective: To measure the specific optical rotation of a potassium lactobionate solution using

a polarimeter.

Materials:

Potassium lactobionate

A high-precision analytical balance

A volumetric flask

A polarimeter

A polarimeter cell (sample tube) with a known path length (e.g., 1 decimeter)

High-purity solvent (e.g., water)
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Procedure:

Solution Preparation:

Accurately weigh a precise mass of potassium lactobionate.

Dissolve the weighed sample in a volumetric flask with the chosen solvent to create a

solution of a known concentration (c), typically expressed in g/mL.[8]

Instrument Calibration:

Power on the polarimeter and allow the light source (commonly a sodium D-line at 589

nm) to warm up and stabilize.

Fill the polarimeter cell with the pure solvent and place it in the instrument's sample

chamber.

Calibrate the instrument to a zero reading by adjusting the analyzer until the visual field

reaches its minimum intensity.[9]

Sample Measurement:

Rinse the polarimeter cell with a small amount of the prepared potassium lactobionate
solution.

Fill the cell with the solution, ensuring no air bubbles are present in the light path.[9]

Place the filled cell back into the polarimeter.

Rotate the analyzer to determine the new angle of minimum light intensity.

Record this observed angle of rotation (α) in degrees.[9]

Calculation of Specific Rotation:

The specific rotation, [α], is calculated using Biot's law: [α] = α / (l × c) where:

α is the observed rotation in degrees.
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l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.[8]

The specific rotation should be reported along with the temperature (T) and the

wavelength (λ) of the light source used, for example, as [α]²⁰_D.

Visualizations
The following diagrams, created using the DOT language, illustrate key processes and

workflows relevant to the research applications of potassium lactobionate.

Enzymatic Synthesis of Potassium Lactobionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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